[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
“[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine” is a compound that belongs to the class of 1,2,4-oxadiazoles . The oxadiazole molecule is composed of two nitrogen atoms and one oxygen atom, forming a five-membered heterocyclic ring . Structures of this type have been successfully used in the treatment of various diseases in humans and animals, and play an important role in modern agriculture .
Synthesis Analysis
The synthesis of 1,3,4-oxadiazole derivatives has been discussed in various studies . For instance, a study by Luczynski and Kudelko discusses various methods of synthesis of 1,3,4-oxadiazole derivatives exhibiting biological activity. Based on these techniques, these compounds could be used in the future in medicine and agriculture .Molecular Structure Analysis
Oxadiazoles are organic compounds that possess a five-membered heterocyclic ring system. The ring system consists of two nitrogen atoms, one oxygen atom, and two carbon atoms . The presence of the two carbon atoms allows two substituents in the oxadiazole ring, whose positions cause differences in their properties due to variation in the electronic environment .Chemical Reactions Analysis
The chemical reactions of 1,3,4-oxadiazole derivatives have been explored in various studies . For instance, it has been proven that many oxadiazole derivatives exhibit antibacterial, antiviral, blood pressure lowering, antifungal, antineoplastic, anticancer, antioxidant, anti-inflammatory and analgesic properties .Scientific Research Applications
Antitubercular Activity
This compound has been investigated for its potential in treating tuberculosis (TB). The enzyme DprE1, essential in the cell wall synthesis of Mycobacterium tuberculosis (Mtb), is a validated target for TB drug candidates . Derivatives of this compound have shown promising activity against Mtb, with some exhibiting sub-micromolar activity. This suggests that [3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine could be a valuable scaffold for developing new antitubercular agents.
Antimicrobial Properties
Indole derivatives, which share a similar structural motif with our compound of interest, are known for their broad-spectrum antimicrobial activities . This implies that [3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine may also possess antimicrobial properties, potentially effective against a variety of bacterial and fungal pathogens.
Anti-inflammatory Applications
The indole nucleus, found in many bioactive compounds, exhibits significant anti-inflammatory properties . By extension, [3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine could be utilized in the development of anti-inflammatory medications, contributing to treatments for conditions like arthritis and other inflammatory disorders.
Anticancer Research
Compounds with an indole base are often explored for their anticancer activities. The structural similarities suggest that [3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine might interact with cancer cell pathways, offering a potential route for novel oncology treatments .
Antiviral Efficacy
Indole derivatives have been reported to possess antiviral activities, including against influenza A and Coxsackie B4 virus . This indicates that [3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine could be a candidate for the synthesis of new antiviral drugs, which is particularly relevant in the context of emerging viral diseases.
Enzyme Inhibition
The compound’s ability to bind with high affinity to multiple receptors makes it a good candidate for enzyme inhibition studies . This application is crucial in understanding disease mechanisms and developing drugs that can modulate enzyme activity in various pathological conditions.
Future Directions
The future directions for the research and development of 1,3,4-oxadiazole derivatives are promising. Due to the constantly growing interest in heterocyclic systems of this nature, new methods of obtaining complex structures containing oxadiazole rings are sought . These compounds could be used in the future in medicine and agriculture .
Mechanism of Action
Target of Action
Oxadiazole derivatives, to which this compound belongs, have been known to interact with a wide range of targets depending on their specific structure .
Mode of Action
Oxadiazoles have been utilized as an essential part of the pharmacophore or as a flat, aromatic linker to place required substituents as per potential applications . The specific interactions of this compound with its targets would depend on the exact nature of these targets.
Biochemical Pathways
Oxadiazole derivatives have been known to exhibit a broad spectrum of biological activities, suggesting that they may interact with multiple pathways .
Pharmacokinetics
The oxadiazole heterocycle is a bioisostere of amide but shows better hydrolytic and metabolic stability , which could potentially impact the bioavailability of this compound.
Result of Action
Oxadiazole derivatives have shown a wide range of applications, including anticancer, vasodilator, anticonvulsant, antidiabetic, and other miscellaneous applications .
Action Environment
The stability and efficacy of oxadiazole derivatives can be influenced by factors such as ph, temperature, and the presence of other substances .
properties
IUPAC Name |
[3-(4-chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8ClN3O/c10-7-3-1-6(2-4-7)9-12-8(5-11)14-13-9/h1-4H,5,11H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
USMFKHRKUSNPBL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC(=CC=C1C2=NOC(=N2)CN)Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8ClN3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
209.63 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
[3-(4-Chlorophenyl)-1,2,4-oxadiazol-5-yl]methanamine |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.